Cas no 504435-15-8 (11(12)-EpETE)

11(12)-EpETE structure

Product Name:11(12)-EpETE

CAS No:504435-15-8

MF:C₂₀H₃₀O₃

MW:318.450406551361

CID:3165012

PubChem ID:16061087

Update Time:2025-04-21

11(12)-EpETE Chemical and Physical Properties

Names and Identifiers

- 11(12)-EpETE
- 1016AH
- LMFA03000002
- 504435-15-8
- (+/-)-11(12)-epoxy-5Z,8Z,14Z,17Z-eicosatetraenoic acid
- (+/-)11(12)-EpETE
- (5Z,8Z)-10-[3-[(2Z,5Z)-octa-2,5-dienyl]oxiran-2-yl]deca-5,8-dienoic acid
- 11(12)-epoxy-5Z,8Z,14Z,17Z-eicosatetraenoic acid
- 11,12-epoxy-(5Z,8Z,14Z,17Z)-eicosatetraenoic acid
- (5Z,8Z)-10-{3-[(2Z,5Z)-octa-2,5-dien-1-yl]oxiran-2-yl}deca-5,8-dienoic acid
- CHEBI:137267
- SCHEMBL652290
- (5Z,8Z,14Z,17Z)-11,12-epoxyicosatetraenoic acid
- 11,12-epoxy-(5Z,8Z,14Z,17Z)-icosatetraenoic acid
- (5Z,8Z)-10-(3-((2Z,5Z)-Octa-2,5-dien-1-yl)oxiran-2-yl)deca-5,8-dienoic acid
- 11(12)-Epoxy-5Z,8Z,14Z,17Z- eicosatetraenoic acid
- HY-165078
- ( inverted exclamation markA)11(12)-EpETE
- Inchi： 1S/C20H30O3/c1-2-3-4-5-9-12-15-18-19(23-18)16-13-10-7-6-8-11-14-17-20(21)22/h3-4,6,8-10,12-13,18-19H,2,5,7,11,14-17H2,1H3,(H,21,22)/b4-3-,8-6-,12-9-,13-10-
- InChI Key： QHOKDYBJJBDJGY-BVILWSOJSA-N
- SMILES： O1C(C/C=C\C/C=C\CC)C1C/C=C\C/C=C\CCCC(=O)O

Computed Properties

Exact Mass: 318.21949481 g/mol
Monoisotopic Mass: 318.21949481 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 13
Complexity: 432
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 49.8
Molecular Weight: 318.4

11(12)-EpETE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E912398-100μg	(±)11(12)-EpETE	504435-15-8	98%	100μg	￥2,908.80	2022-01-14
Larodan	12-2041-39-100ug	11,12-epoxy-5(Z),8(Z),14(Z),17(Z)- eicosatetraenoic acid	504435-15-8	>98%	100ug	€221.00	2023-09-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65014-25ug	(±)11(12)-EpETE	504435-15-8	98%	25ug	￥574.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65014-50ug	(±)11(12)-EpETE	504435-15-8	98%	50ug	￥1015.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65014-100ug	(±)11(12)-EpETE	504435-15-8	98%	100ug	￥1932.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci65014-500ug	(±)11(12)-EpETE	504435-15-8	98%	500ug	￥7967.00	2023-09-09

11(12)-EpETE Production Method

Production Method 1

10417-94-4

504435-15-8

845673-96-3

851378-93-3

851378-94-4

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Anti-inflammatory ω-3 endocannabinoid epoxides

McDougle, Daniel R.; Watson, Josephine E.; Abdeen, Amr A.; Adili, Reheman; Caputo, Megan P.; et al, Proceedings of the National Academy of Sciences of the United States of America, 2017, 114(30),